Cas no 2126179-03-9 (1-Methyl-4-(2,2,3,3-tetrafluorocyclobutyl)benzene)

• Product Name: 1-Methyl-4-(2,2,3,3-tetrafluorocyclobutyl)benzene
• CAS No: 2126179-03-9
• MF: C₁₁H₁₀F₄
• MW: 218.190717220306
• CID: 5266841
• Update Time: 2025-06-25

1-Methyl-4-(2,2,3,3-tetrafluorocyclobutyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-4-(2,2,3,3-tetrafluorocyclobutyl)benzene
• Benzene, 1-methyl-4-(2,2,3,3-tetrafluorocyclobutyl)-

• Inchi： 1S/C11H10F4/c1-7-2-4-8(5-3-7)9-6-10(12,13)11(9,14)15/h2-5,9H,6H2,1H3
• InChI Key： RJYKPIAEZUGTKF-UHFFFAOYSA-N
• SMILES： FC1(C(CC1C1C=CC(C)=CC=1)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 241
• XLogP3: 3.8
• Topological Polar Surface Area: 0

Additional information on 1-Methyl-4-(2,2,3,3-tetrafluorocyclobutyl)benzene

Introduction to 1-Methyl-4-(2,2,3,3-tetrafluorocyclobutyl)benzene (CAS No. 2126179-03-9)

1-Methyl-4-(2,2,3,3-tetrafluorocyclobutyl)benzene, with the CAS number 2126179-03-9, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by a benzene ring substituted with a methyl group and a tetrafluorocyclobutyl moiety, which imparts distinct physical and chemical properties.

The synthesis of 1-Methyl-4-(2,2,3,3-tetrafluorocyclobutyl)benzene typically involves multi-step reactions, starting from readily available starting materials. One common approach is the coupling of 4-bromotoluene with 2,2,3,3-tetrafluorocyclobutylboronic acid using palladium-catalyzed cross-coupling reactions. This method offers high yields and excellent regioselectivity, making it a preferred choice for large-scale production.

In terms of physical properties, 1-Methyl-4-(2,2,3,3-tetrafluorocyclobutyl)benzene is a colorless liquid with a boiling point of approximately 150°C at atmospheric pressure. Its molecular weight is 208.17 g/mol, and it exhibits low solubility in water but is highly soluble in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in various chemical processes and formulations.

The chemical stability of 1-Methyl-4-(2,2,3,3-tetrafluorocyclobutyl)benzene is another key feature that contributes to its utility. It is resistant to hydrolysis and oxidation under normal conditions, which enhances its shelf life and reduces the risk of degradation during storage and handling. This stability is particularly important in pharmaceutical applications where the integrity of the compound must be maintained throughout the manufacturing and distribution processes.

Recent research has focused on the potential applications of 1-Methyl-4-(2,2,3,3-tetrafluorocyclobutyl)benzene in drug discovery and development. Studies have shown that the tetrafluorocyclobutyl moiety can significantly influence the pharmacokinetic properties of molecules by altering their lipophilicity and metabolic stability. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited improved oral bioavailability and reduced hepatic clearance compared to their non-fluorinated counterparts.

In addition to its pharmaceutical applications, 1-Methyl-4-(2,2,3,3-tetrafluorocyclobutyl)benzene has also been explored for use in materials science. The unique electronic properties of fluorinated compounds make them attractive candidates for developing advanced materials with enhanced performance characteristics. Research in this area has shown that incorporating this compound into polymer matrices can result in materials with improved thermal stability and mechanical strength.

The environmental impact of 1-Methyl-4-(2,2,3,3-tetrafluorocyclobutyl)benzene is another important consideration. While the compound itself is not classified as hazardous or toxic under current regulations, its production and use must be conducted with appropriate safety measures to minimize any potential risks to human health or the environment. Best practices include proper waste management and adherence to guidelines for handling fluorinated compounds.

In conclusion, 1-Methyl-4-(2,2,3,3-tetrafluorocyclobutyl)benzene (CAS No. 2126179-03-9) represents a promising compound with a wide range of potential applications in pharmaceuticals and materials science. Its unique chemical structure and favorable physical properties make it an attractive candidate for further research and development. As new studies continue to uncover its full potential, this compound is likely to play an increasingly important role in advancing various scientific fields.